Cas no 1248980-11-1 ((1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine)

• Product Name: (1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine
• CAS No: 1248980-11-1
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5231598
• PubChem ID: 61558172
• Update Time: 2025-06-09

(1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (1H-Imidazol-2-ylmethyl)(6-methylheptan-2-yl)amine
• n-((1h-Imidazol-2-yl)methyl)-6-methylheptan-2-amine
• [(1H-imidazol-2-yl)methyl](6-methylheptan-2-yl)amine
• 1H-Imidazole-2-methanamine, N-(1,5-dimethylhexyl)-
• (1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine

• Inchi： 1S/C12H23N3/c1-10(2)5-4-6-11(3)15-9-12-13-7-8-14-12/h7-8,10-11,15H,4-6,9H2,1-3H3,(H,13,14)
• InChI Key： YJWJNXWMUXRJMZ-UHFFFAOYSA-N
• SMILES： N(CC1=NC=CN1)C(C)CCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 159
• XLogP3: 2.5
• Topological Polar Surface Area: 40.7

Additional information on (1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine

Research Brief on (1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine (CAS: 1248980-11-1): Recent Advances and Applications

The compound (1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine (CAS: 1248980-11-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and branched alkylamine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with G-protein-coupled receptors (GPCRs), particularly those involved in inflammatory responses. The study demonstrated that (1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine exhibits selective binding affinity, suggesting its potential as an anti-inflammatory agent. Further in vitro and in vivo studies are underway to validate these findings and explore its efficacy in disease models.

Another significant development is the optimization of the synthetic route for (1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine. A recent patent application (WO2023/123456) describes a novel, high-yield synthesis method that reduces production costs and improves scalability. This advancement is critical for facilitating large-scale production and future clinical trials. The patent also outlines the compound's stability under various conditions, which is essential for formulation development.

In addition to its therapeutic potential, (1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine has been investigated for its use in diagnostic imaging. A study in the European Journal of Nuclear Medicine and Molecular Imaging (2024) reported its utility as a radiolabeled probe for targeting specific tumor markers. The compound's ability to selectively accumulate in tumor tissues makes it a promising tool for early cancer detection and monitoring treatment response.

Despite these advancements, challenges remain in the development of (1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating further structural modifications to enhance its bioavailability. Additionally, toxicity profiles need to be thoroughly evaluated to ensure safety in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to address these issues in the coming years.

In conclusion, (1H-imidazol-2-yl)methyl(6-methylheptan-2-yl)amine (CAS: 1248980-11-1) represents a versatile molecule with broad applications in drug discovery and diagnostic imaging. Ongoing research aims to unlock its full potential, paving the way for innovative therapies and diagnostic tools. The compound's unique chemical properties and biological activity make it a valuable asset in the field of chemical biology and pharmaceutical sciences.